Cas no 12125-28-9 (MAGNESIUM CARBONATE)

• Product Name: MAGNESIUM CARBONATE
• CAS No: 12125-28-9
• MF: CHMgO₄
• MW: 101.321241140366
• MDL: MFCD00011107
• CID: 148220
• Update Time: 2025-10-20

MAGNESIUM CARBONATE Chemical and Physical Properties

Names and Identifiers

• MAGNESIUM CARBONATE
• MAGNESIUM HYDROXIDE CARBONATE
• MAGNESIUM HYDROXIDE CARBONATE PENTAHYDRATE, SYNTHESIS GRADE
• Magnesium carbonate hydrated
• Magnesium carbonate, basic
• magnesium carbonate hydroxide
• Carbonicacid,magnesiumsalt(1:1),mix.withmagnesiumhydroxide,hydrate
• Magnesiumcarbonate,basichexa
• MAGNESIUM HYDROXIDE CARBONATE, HEAVY
• MAGNESIUM HYDROXIDE CARBONATE LIGHT
• MAGNESII SUBCARBONAS PONDEROSUS
• Parteck Mg DC (Magnesium hydroxide carbonate) heavy
• MAGNESIUM CARBONATE BASIC, HEAVY

• MDL： MFCD00011107
• Inchi： 1S/CH2O3.Mg.H2O.2H/c2-1(3)4;;;;/h(H2,2,3,4);;1H2;;/p-3
• InChI Key： PWHQCCGYFZKBRA-UHFFFAOYSA-K
• SMILES： C([O-])([O-])=O.[Mg].[OH-]

Computed Properties

• Exact Mass: 141.96000
• Monoisotopic Mass: 100.972525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2

Experimental Properties

• Density: 2.16 g/cm3 (20 °C)
• Melting Point: 600°C(decomposition)
• Boiling Point: 333.6 ºC at 760 mmHg
• Flash Point: 169.8 ºC
• PH: 10.5 (50g/l, H2O, 20°C) suspension
• PSA: 103.65000
• LogP: -2.80060
• Solubility: 1000g/L at 20℃

MAGNESIUM CARBONATE Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Store at +5°C to +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids